
The Amphiphilic Nature of Lauroyl-L-carnitine
Chloride: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lauroylcarnitine chloride

Cat. No.: B151927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lauroyl-L-carnitine chloride is a synthetically modified acylcarnitine that has garnered

significant interest in the pharmaceutical sciences due to its pronounced amphiphilic properties.

This technical guide provides an in-depth analysis of the core physicochemical characteristics

of Lauroyl-L-carnitine chloride, focusing on its self-assembling behavior, interaction with

biological membranes, and its applications as a surfactant and absorption enhancer. The

information presented herein is intended to serve as a comprehensive resource for researchers

and professionals involved in drug formulation and development.

Lauroyl-L-carnitine chloride consists of a hydrophilic head group, comprising the quaternary

ammonium group of L-carnitine, and a hydrophobic tail, the lauroyl (C12) fatty acid chain. This

molecular architecture imparts the ability to spontaneously form micelles in aqueous solutions

above a certain concentration, known as the critical micelle concentration (CMC). This behavior

is central to its function in enhancing the solubility of poorly water-soluble drugs and facilitating

their transport across biological membranes.

Physicochemical Properties
The fundamental physicochemical properties of Lauroyl-L-carnitine chloride are summarized in

the table below. These parameters are critical for understanding its behavior in various

formulation and biological contexts.
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Property Value Reference

Molecular Formula C₁₉H₃₈ClNO₄ [1]

Molecular Weight 379.96 g/mol [2]

Appearance
White to off-white powder or

crystals

Solubility DMSO: 30 mg/mL (78.96 mM) [2]

Methanol: Slightly soluble [1]

Water: Data not available

pH (1% aqueous solution) 2.5

Optical Activity [α]/D -20±2°, c = 1 in methanol

Amphiphilic Characterization
The amphiphilic nature of Lauroyl-L-carnitine chloride is quantitatively described by its

tendency to adsorb at interfaces and to self-assemble into micelles in bulk solution. Key

parameters characterizing this behavior are detailed in the following table.

Parameter Value
Experimental
Condition

Reference

Critical Micelle

Concentration (CMC)
1.1 ± 0.1 mM pH 7

Limiting Area per

Molecule (A_cmc)
45.4 ± 2 Å² at CMC, pH 7

Adsorbed Layer

Thickness
21.5 ± 2 Å at air/water interface

Micelle Shape Spherical

Experimental Protocols
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Synthesis of Lauroyl-L-carnitine Hydrochloride
A common method for the synthesis of Lauroyl-L-carnitine hydrochloride involves the acylation

of L-carnitine with lauroyl chloride.[3]

Materials:

L-carnitine

Lauroyl chloride

Acetic acid (solvent)

Acetone

Ethanol or Methanol

Procedure:

Dissolve L-carnitine in acetic acid in a reaction vessel.

Slowly add lauroyl chloride to the solution while stirring.

Heat the reaction mixture and maintain at a constant temperature for a specified duration.

After the reaction is complete, remove the acetic acid by distillation under reduced pressure.

Add acetone to the residue to precipitate the crude product.

Collect the crude product by filtration and dry.

For purification, dissolve the crude product in hot ethanol or methanol.

Filter the hot solution to remove any insoluble impurities.

Partially remove the solvent by distillation under reduced pressure.

Add acetone to the concentrated solution to induce crystallization of the pure Lauroyl-L-

carnitine hydrochloride.
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Collect the purified crystals by filtration and dry under vacuum.
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Acylation

Purification

L-carnitine

ReactionLauroyl chloride

Acetic acid

Crude Product
Precipitation with Acetone

Dissolution Crystallization Pure Product

Lauroyl-L-carnitine

Insertion Tight Junction Modulation

Lipid Bilayer

Membrane Disruption

Increased Fluidity

Drug Permeation

Paracellular Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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